Cas no 1420967-85-6 (Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate
• CAS No: 1420967-85-6
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2182359
• PubChem ID: 71630789
• Update Time: 2025-05-20

Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate
• AM99709
• 1-Boc-3-(1-Amino-3-hydroxypropyl)piperidine
• Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)15-7-4-5-10(9-15)11(14)6-8-16/h10-11,16H,4-9,14H2,1-3H3
• InChI Key： CKOAKJSLDODFTO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(CCO)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate

Comprehensive Analysis of Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1420967-85-6)

The compound Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1420967-85-6) is a highly specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl carbamate group and the amino-hydroxypropyl side chain, make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and medicinal chemistry.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in constructing heterocyclic scaffolds for CNS-targeting drugs. The Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate structure aligns with this trend, as its functional groups enable precise modifications for structure-activity relationship (SAR) studies. This compound is particularly relevant in the context of neurodegenerative disease research, a hot topic in 2024, where blood-brain barrier (BBB)-permeable molecules are highly sought after.

Synthetic accessibility is another key advantage of CAS No. 1420967-85-6. The Boc-protected amine (tert-butoxycarbonyl group) provides excellent stability during multi-step syntheses while allowing selective deprotection when needed. This characteristic makes it ideal for parallel synthesis approaches in high-throughput screening (HTS) platforms. Current literature suggests growing applications in peptide mimetics design, where the 3-(1-amino-3-hydroxypropyl)piperidine core serves as a constrained amino acid surrogate.

From a physicochemical property perspective, this compound exhibits balanced lipophilicity (logP) and hydrogen bonding capacity, making it suitable for fragment-based drug design (FBDD). The hydroxypropyl moiety introduces desirable water solubility without compromising membrane permeability—a critical factor in modern orally bioavailable drug development. These attributes explain why Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate frequently appears in patents related to GPCR modulators and kinase inhibitors.

Quality control standards for CAS 1420967-85-6 emphasize high HPLC purity (>98%) and rigorous chiral purity verification when applicable. Advanced analytical techniques like LC-MS and NMR spectroscopy are typically employed for characterization. The compound's stability under various storage conditions (typically -20°C under inert atmosphere) ensures reliable performance in long-term research projects.

Environmental and green chemistry considerations are increasingly important for synthetic intermediates. Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate can be synthesized using atom-economical routes with reduced organic solvent waste, aligning with sustainable chemistry principles. This aspect resonates with the pharmaceutical industry's shift toward EcoScale-compliant processes.

In conclusion, Tert-Butyl 3-(1-amino-3-hydroxypropyl)piperidine-1-carboxylate (CAS No. 1420967-85-6) represents a sophisticated building block with multifaceted applications in contemporary drug discovery. Its structural versatility, synthetic tractability, and alignment with current pharmaceutical trends ensure its continued relevance in cutting-edge research. As the scientific community explores new frontiers in precision medicine and targeted therapies, compounds like this will remain indispensable tools for molecular innovation.